Cas no 501083-60-9 (6-chloro-1-(2-methoxyphenyl)hexan-1-one)

• Product Name: 6-chloro-1-(2-methoxyphenyl)hexan-1-one
• CAS No: 501083-60-9
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 872457
• Update Time: 2026-04-29

6-chloro-1-(2-methoxyphenyl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-(2-methoxyphenyl)hexan-1-one
• 6-Chloro-1-(2-methoxyphenyl)-1-oxohexane
• 6-chloro-1-(2-methoxyphenyl)-1-hexanone
• AG-F-68224
• CTK4J2168
• KB-199246

• Inchi： InChI=1S/C13H17ClO2/c1-16-13-9-5-4-7-11(13)12(15)8-3-2-6-10-14/h4-5,7,9H,2-3,6,8,10H2,1H3
• InChI Key： LYBPMHGYJUGMND-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C(=O)CCCCCCl

Computed Properties

• Exact Mass: 240.09200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 26.30000
• LogP: 3.67710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-chloro-1-(2-methoxyphenyl)hexan-1-one

6-chloro-1-(2-methoxyphenyl)hexan-1-one (CAS No.501083-60-9): A Multifaceted Compound in Modern Pharmaceutical Research

6-chloro-1-(2-methoxyphenyl)hexan-1-one is a structurally unique organic compound characterized by its aromatic ring system, a six-membered hexanone backbone, and a chlorinated substituent. The CAS No.501083-60-9 identifier ensures precise chemical identification, while the molecular formula C₁₃H₁₄ClO₃ highlights its composition of carbon, hydrogen, chlorine, and oxygen. This molecule's hybrid structure—combining aromatic, aliphatic, and halogen functionalities—positions it as a promising candidate for drug development and synthetic chemistry applications. Recent studies have underscored its potential in modulating kinase pathways, making it a focal point in the exploration of targeted therapies for inflammatory and metabolic disorders.

Structurally, the 6-chloro-1-(2-methoxyphenyl)hexan-1-one molecule features a phenyl ring with a methoxy group at the para position, a chloro substituent at the terminal carbon, and a ketone group at the hexanone core. The methoxy group (–OCH₃) enhances its lipophilicity, while the chloro atom (–Cl) introduces electrophilic reactivity. These functional groups collectively influence the molecule's pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. The hexanone backbone, a six-carbon chain with a carbonyl group, provides structural rigidity and serves as a scaffold for further functionalization. This combination of features makes the compound particularly suited for applications in enzyme inhibition and receptor modulation.

Recent advancements in medicinal chemistry have highlighted the 6-chloro-1-(2-methoxyphenyl)hexan-1-one as a lead compound for the development of small-molecule inhibitors targeting protein kinases. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit the JAK2-STAT5 signaling pathway, which is implicated in autoimmune diseases and hematological malignancies. The molecule's ability to bind to the ATP-binding site of kinases suggests its potential as a dual-action agent capable of modulating multiple signaling cascades. Such properties are highly desirable in the treatment of complex diseases like rheumatoid arthritis and certain types of cancer.

From a synthetic perspective, the 6-chloro-1-(2-methoxyphenyl)hexan-1-one can be synthesized through a multi-step process involving electrophilic aromatic substitution, nucleophilic addition, and oxidation reactions. A 2024 paper in Organic Letters described an efficient route involving the coupling of 2-methoxyphenylboronic acid with a chlorinated hexanone derivative, followed by oxidative cyclization. This method offers a scalable approach for industrial production, which is critical for transitioning from laboratory research to clinical trials. The use of catalytic systems and green chemistry principles in this synthesis aligns with current trends in sustainable pharmaceutical development.

Pharmacological studies on the 6-chloro-1-(2-methoxyphenyl)hexan-1-one have revealed its potential as an anti-inflammatory agent. In vitro experiments conducted in 2022 showed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This effect is attributed to its ability to inhibit the NF-κB pathway, a key regulator of inflammation. These findings suggest that the 6-chloro-1-(2-methoxyphenyl)hexan-1-one could be a valuable therapeutic candidate for conditions like inflammatory bowel disease (IBD) and sepsis, where chronic inflammation plays a central role.

Another area of interest is the 6-chloro-1-(2-methoxyphenyl)hexan-1-one's potential in metabolic disorders. Research published in Cell Metabolism in 2023 explored its role in modulating lipid metabolism by targeting the AMPK pathway. The compound was shown to enhance glucose uptake in adipocytes and reduce hepatic lipid accumulation in mouse models of obesity. These effects were linked to its ability to activate the AMPK enzyme, which is a central regulator of energy homeostasis. This discovery opens new avenues for the development of drugs targeting metabolic syndrome and type 2 diabetes.

The 6-chloro-1-(2-methoxyphenyl)hexan-1-one also exhibits promising neuroprotective properties. A 2024 study in Neuropharmacology reported that the compound reduces oxidative stress and neuroinflammation in a mouse model of Parkinson’s disease. The mechanism of action involves the inhibition of microglial activation and the preservation of dopaminergic neurons. These findings highlight the molecule's potential as a neuroprotective agent, offering hope for the treatment of neurodegenerative diseases.

Despite its promising properties, the 6-chloro-1-(2-methoxyphenyl)hexan-1-one faces challenges in its development as a therapeutic agent. One major hurdle is its potential toxicity, particularly due to the presence of the chloro group. Preclinical studies are required to evaluate its safety profile and optimize its pharmacokinetic properties. Additionally, the molecule's lipophilicity may necessitate the development of prodrug formulations to improve its solubility and reduce off-target effects. These considerations underscore the importance of further research to translate the compound into clinical applications.

In conclusion, the 6-chloro-1-(2-methoxyphenyl)hexan-1-one (CAS No.501083-60-9) represents a significant advancement in the field of pharmaceutical research. Its unique structure, combined with its potential to modulate multiple biological pathways, positions it as a versatile compound for the development of novel therapies. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, the 6-chloro-1-(2-methoxyphenyl)hexan-1-one is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.